5-(1H-Indol-3-ylmethyl)-2-thioxo-4-imidazolidinone
5-(1H-Indol-3-ylmethyl)-2-thioxo-4-imidazolidinone
Necrostatin-1 Inactive Control (Nec-1i) is a demethylated variant of necrostatin-1 (Nec-1; Item No. 11658), a RIP1 kinase inhibitor. While both Nec-1 and Nec-1i inhibit the immune regulator indoleamine 2,3-dioxygenase, Nec1i is ~ 100-fold less effective than Nec-1 in inhibiting RIP1 kinase in vitro and 10-fold less potent than Nec-1 in a mouse necroptosis assay. However, equally high doses of Nec-1 and Nec-1i are reported to inhibit TNF-induced systemic inflammatory response syndrome in vivo. Nec-1i is often used as an inactive control in studies using Nec-1 to exclude nonspecific off-target effects.
Brand Name:
Vulcanchem
CAS No.:
64419-92-7
VCID:
VC0162986
InChI:
InChI=1S/C12H11N3OS/c16-11-10(14-12(17)15-11)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6,10,13H,5H2,(H2,14,15,16,17)
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC(=S)N3
Molecular Formula:
C12H11N3OS
Molecular Weight:
245.3 g/mol
5-(1H-Indol-3-ylmethyl)-2-thioxo-4-imidazolidinone
CAS No.: 64419-92-7
Reference Standards
VCID: VC0162986
Molecular Formula: C12H11N3OS
Molecular Weight: 245.3 g/mol
| CAS No. | 64419-92-7 |
|---|---|
| Product Name | 5-(1H-Indol-3-ylmethyl)-2-thioxo-4-imidazolidinone |
| Molecular Formula | C12H11N3OS |
| Molecular Weight | 245.3 g/mol |
| IUPAC Name | 5-(1H-indol-3-ylmethyl)-2-sulfanylideneimidazolidin-4-one |
| Standard InChI | InChI=1S/C12H11N3OS/c16-11-10(14-12(17)15-11)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6,10,13H,5H2,(H2,14,15,16,17) |
| Standard InChIKey | MPLRRPKKFHUEEL-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC(=N3)S |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC(=S)N3 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC(=S)N3 |
| Description | Necrostatin-1 Inactive Control (Nec-1i) is a demethylated variant of necrostatin-1 (Nec-1; Item No. 11658), a RIP1 kinase inhibitor. While both Nec-1 and Nec-1i inhibit the immune regulator indoleamine 2,3-dioxygenase, Nec1i is ~ 100-fold less effective than Nec-1 in inhibiting RIP1 kinase in vitro and 10-fold less potent than Nec-1 in a mouse necroptosis assay. However, equally high doses of Nec-1 and Nec-1i are reported to inhibit TNF-induced systemic inflammatory response syndrome in vivo. Nec-1i is often used as an inactive control in studies using Nec-1 to exclude nonspecific off-target effects. |
| Synonyms | Nec-1i |
| Reference | 1.Degterev, A.,Hitomi, J.,Germscheid, M., et al. Identification of RIP1 kinase as a specific cellular target of necrostatins. Nature Chemical Biology 4(5), 313-321 (2008). |
| PubChem Compound | 5371761 |
| Last Modified | Nov 11 2021 |
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